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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide

Cat. No.: B178809 Get Quote

Foreword: This document addresses the inquiry for an in-depth technical guide on N,2-
dimethoxy-N-methylacetamide. Extensive searches for detailed experimental protocols,

comprehensive quantitative data, and specific biological pathways involving this compound

have yielded limited results. The scientific literature readily available does not contain the depth

of information required for a complete technical whitepaper as requested.

This guide will provide the confirmed IUPAC name and available physicochemical properties for

N,2-dimethoxy-N-methylacetamide. To offer relevant context for researchers, this will be

supplemented with more detailed information on the closely related and more extensively

studied compound, N-methoxy-N-methylacetamide, including a representative synthesis

protocol and spectral data. It is crucial to note that these two compounds are distinct chemical

entities.

N,2-dimethoxy-N-methylacetamide
1.1. IUPAC Name and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N,2-
dimethoxy-N-methylacetamide[1].

Commonly used synonyms include:

N-Methoxy-N-methyl-2-methoxyacetamide[1]
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Acetamide, N,2-dimethoxy-N-methyl-[1]

1.2. Chemical Structure and Properties

Property Value Source

Molecular Formula C₅H₁₁NO₃ PubChem[1]

Molecular Weight 133.15 g/mol PubChem[1]

CAS Number 132289-57-7 PubChem[1]

Topological Polar Surface Area 38.8 Å² PubChem[1]

XLogP3 -0.3 PubChem[1]

A comprehensive summary of all quantitative data into clearly structured tables for easy

comparison is not possible due to the limited available data for this specific compound.

Related Compound: N-methoxy-N-methylacetamide
(A Weinreb Amide)
Given the scarcity of detailed information on N,2-dimethoxy-N-methylacetamide, we present

data on the related Weinreb amide, N-methoxy-N-methylacetamide. This compound is a

versatile reagent in organic synthesis, often used for the preparation of ketones.[2] Derivatives

of N-methoxy-N-methylacetamide are of interest in medicinal chemistry and materials science.

2.1. Experimental Protocol: Synthesis of N-methoxy-N-methylacetamide

The following is a representative protocol for the synthesis of N-methoxy-N-methylacetamide

from N,O-dimethylhydroxylamine hydrochloride and acetyl chloride.[3]

Materials:

N,O-dimethylhydroxylamine hydrochloride

Triethylamine (TEA)

Acetyl chloride
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Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Magnesium sulfate (MgSO₄)

Procedure:

To a mixture of N,O-dimethylhydroxylamine hydrochloride (1.0 equivalent) in

dichloromethane (DCM), triethylamine (2.0 equivalents) is slowly added at 0°C. The mixture

is stirred for 10 minutes.

Acetyl chloride (1.0 equivalent) is then added dropwise to the reaction mixture at 0°C.

The reaction is allowed to warm to 22°C and stirred overnight.

The reaction is quenched with a saturated solution of NaHCO₃.

The biphasic solution is separated, and the aqueous layer is extracted with DCM.

The combined organic layers are washed with brine, dried over MgSO₄, filtered, and

concentrated under reduced pressure to yield the product.[3]

2.2. Quantitative Data: NMR Spectroscopy of N-methoxy-N-methylacetamide

The following are reported Nuclear Magnetic Resonance (NMR) data for N-methoxy-N-

methylacetamide.[3]

Nucleus Solvent Chemical Shift (δ) in ppm

¹H NMR CDCl₃
3.65 (s, 3H), 3.13 (s, 3H), 2.08

(s, 3H)

¹³C NMR CDCl₃ 172.0, 61.1, 32.0, 19.8

2.3. Logical Relationship: Synthesis of N-methoxy-N-methylacetamide
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The following diagram illustrates the workflow for the synthesis of N-methoxy-N-

methylacetamide.

Synthesis of N-methoxy-N-methylacetamide

Reactants

Reaction Steps

Product

N,O-dimethylhydroxylamine HCl

Mix Reactants in DCM at 0°C

Triethylamine Acetyl chloride

Stir overnight at 22°C

Quench with NaHCO3

Extract with DCM

Dry and Concentrate

N-methoxy-N-methylacetamide
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Caption: A workflow diagram for the synthesis of N-methoxy-N-methylacetamide.

Signaling Pathways and Experimental Workflows
A mandatory requirement of this guide was the creation of diagrams for described signaling

pathways or experimental workflows. Extensive searches did not reveal any such information

for N,2-dimethoxy-N-methylacetamide. This compound does not appear to be prominently

featured in the scientific literature in the context of drug development or as a modulator of

biological signaling pathways.

Conclusion
While the IUPAC name and basic properties of N,2-dimethoxy-N-methylacetamide can be

definitively stated, a comprehensive technical guide for researchers and drug development

professionals is not feasible based on currently available public information. There is a notable

absence of detailed experimental protocols, extensive quantitative data, and studies on its

biological activity. Researchers interested in this molecule may find the information on the

related compound, N-methoxy-N-methylacetamide, to be a useful, albeit indirect, reference.

Further empirical investigation would be necessary to elucidate the specific properties and

potential applications of N,2-dimethoxy-N-methylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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